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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-3-one

Cat. No.: B178088 Get Quote

CAS Number: 102153-86-6[1]

This document provides a technical summary of 1-Ethylpyrrolidin-3-one, a heterocyclic

organic compound. Due to the limited availability of detailed public information, this guide

focuses on fundamental properties and directs researchers to broader concepts and related

compounds for which more extensive data exists.

Chemical Identity and Properties
Molecular Formula: C₆H₁₁NO

Molecular Weight: 113.16 g/mol

Structure:
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Caption: Chemical structure of 1-Ethylpyrrolidin-3-one.

Note on Data Availability: Extensive experimental data, such as spectroscopic analyses,

detailed reaction protocols, and quantitative properties for 1-Ethylpyrrolidin-3-one, are not

readily available in the public domain. Much of the available information pertains to structurally

related compounds like 1-Ethyl-3-pyrrolidinol and 1-Ethyl-2-pyrrolidinone. Researchers should

exercise caution and verify the identity of the compound in their studies.

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 1-Ethylpyrrolidin-3-one are

not widely published, general synthetic strategies for substituted pyrrolidinones can be

considered. These methods often involve the cyclization of amino acids or their derivatives, or

the multicomponent reactions of aldehydes, amines, and other precursors. The synthesis of

related pyrrolidine structures has been reported through various methods, including:

Palladium-catalyzed hydroarylation: This method has been used to create 3-aryl pyrrolidines.
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1,3-Dipolar Cycloadditions: A common method for constructing five-membered heterocyclic

rings like pyrrolidines.

Multi-component reactions: These can be employed to build the pyrrolidinone scaffold from

simpler starting materials.

The reactivity of the pyrrolidinone ring is of significant interest in medicinal chemistry, as this

scaffold is present in numerous biologically active compounds.

Potential Applications and Research Interest
The pyrrolidine ring is a "privileged scaffold" in drug discovery, appearing in a wide range of

pharmaceuticals. While specific applications for 1-Ethylpyrrolidin-3-one are not well-

documented, related pyrrolidinone derivatives have been investigated for a variety of biological

activities, including as:

Anticancer agents

Antibacterial agents

Central nervous system modulators

The interest in this class of compounds stems from their ability to present substituents in a

defined three-dimensional arrangement, which is crucial for specific interactions with biological

targets.

Safety Information
Detailed safety data sheets (SDS) specific to 1-Ethylpyrrolidin-3-one are not readily

accessible. However, safety information for related compounds, such as 1-ethyl-2-

pyrrolidinone, indicates potential hazards including combustibility and eye damage. As a

general precaution when handling any chemical compound, appropriate personal protective

equipment (PPE), such as gloves, safety glasses, and a lab coat, should be worn. Work should

be conducted in a well-ventilated area or under a chemical fume hood.

Conclusion and Future Directions
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1-Ethylpyrrolidin-3-one represents a chemical entity with potential for further exploration,

particularly within the context of medicinal chemistry and drug development. The lack of

comprehensive public data highlights an opportunity for further research to characterize its

physicochemical properties, develop robust synthetic methodologies, and investigate its

biological activity. Such studies would contribute valuable knowledge to the broader

understanding of substituted pyrrolidinones and their potential as therapeutic agents.

Experimental Workflow for Synthesis of Substituted Pyrrolidinones (General Example)
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Caption: A generalized workflow for the synthesis and purification of substituted pyrrolidinones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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